3-[[(E)-3-(2,5-dichlorothiophen-3-yl)-3-oxoprop-1-enyl]amino]benzonitrile

• IUPAC Name: 3-[[(E)-3-(2,5-dichlorothiophen-3-yl)-3-oxoprop-1-enyl]amino]benzonitrile
• InChI: InChI=1S/C14H8Cl2N2OS/c15-13-7-11(14(16)20-13)12(19)4-5-18-10-3-1-2-9(6-10)8-17/h1-7,18H/b5-4+
• InChI Key: BSQCTZDEOKGVOV-SNAWJCMRSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC=CC(=O)C2=C(SC(=C2)Cl)Cl)C#N
• Isomeric SMILES: C1=CC(=CC(=C1)N/C=C/C(=O)C2=C(SC(=C2)Cl)Cl)C#N
• Molecular Formula: C14H8Cl2N2OS
• Molecular Weight: 323.2 g/mol

Description

“3-[[(E)-3-(2,5-dichlorothiophen-3-yl)-3-oxoprop-1-enyl]amino]benzonitrile” is a chemical compound with the CAS Number: 338402-44-1. It has a molecular weight of 323.2 and its IUPAC name is 3- { [ (1E)-3- (2,5-dichloro-3-thienyl)-3-oxo-1-propenyl]amino}benzonitrile.

Synthesis Analysis

A new series of 3-(2,5-dichlorothiophen-3-yl)-5-aryl-4,5-dihydro-1H-pyrazole-1-carbothioamides were synthesized either by the reaction of (E)-3-aryl-1-(2,5-dichlorothiophen-3-yl)prop-2-en-1-ones with thiosemicarbazide or by one-pot reaction of 3-acetyl-2,5-dichlorothiophene with the corresponding aldehyde and thiosemicarbazide.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C14H8Cl2N2OS/c15-13-7-11 (14 (16)20-13)12 (19)4-5-18-10-3-1-2-9 (6-10)8-17/h1-7,18H/b5-4+.

Chemical Reactions Analysis

The compound was synthesized in 46–89% yields by the reflux of carbothioamides with 2-bromoacetophenone.

Physical And Chemical Properties Analysis

The compound is a solid.

Scientific Research Applications

• Organic Synthesis and Chemical Reactivity :

  • The compound has been used in the synthesis of novel polysubstituted thiophene and 1,3,4-thiadiazole derivatives, showcasing its utility in constructing complex heterocyclic structures (Farag, Dawood, & Kandeel, 1997).
  • It's also involved in reactions leading to various oxazole derivatives, indicating its potential in synthesizing diverse organic molecules (Shablykin, Chumachenko, & Brovarets, 2010).

• Medicinal Chemistry and Pharmacology :

  • Benzothiazole derivatives, closely related to the chemical , have shown potent and selective antitumor activity, suggesting its potential application in developing new anticancer agents (Chua et al., 1999).
  • Some derivatives have been explored for their antimicrobial and antifungal activities, indicating their use in developing new antimicrobial agents (Patel & Agravat, 2007).

• Material Science :

  • Research has also been conducted on benzothiophene-substituted oxime ether strobilurins for fungicidal activities, which could have applications in agricultural chemistry (Tu et al., 2014).

Safety And Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". The hazard statements associated with it are H302, H312, and H332. The precautionary statements are P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.